Cas no 17966-68-6 (N-benzoyl-L-aspartic acid)

N-benzoyl-L-aspartic acid structure
N-benzoyl-L-aspartic acid structure
Product name:N-benzoyl-L-aspartic acid
CAS No:17966-68-6
MF:C11H11NO5
MW:237.20874
CID:1369338
PubChem ID:205448

N-benzoyl-L-aspartic acid Chemical and Physical Properties

Names and Identifiers

    • N-benzoyl-L-aspartic acid
    • L-aspartic acid, N-benzoyl-
    • L-N-Benzoylaspartic acid
    • (2S)-2-benzamidobutanedioic acid
    • N-Benzoylaspartic acid
    • DTXSID10939251
    • (2S)-2-(PHENYLFORMAMIDO)BUTANEDIOIC ACID
    • 17966-68-6
    • SCHEMBL697053
    • DJLTZJGULPLVOA-QMMMGPOBSA-N
    • DL-Aspartic acid, N-benzoyl-
    • benzoyl-L-aspartic acid
    • starbld0048199
    • 4631-12-3
    • CS-0065184
    • HY-118093
    • Benzoylasparaginsaure
    • N-Benzoyl-DL-aspartic acid
    • CHEMBL3885313
    • N-[Hydroxy(phenyl)methylidene]aspartic acid
    • N-BENZOYL-ASPARTIC ACID
    • AKOS040752427
    • F88026
    • Inchi: InChI=1S/C11H11NO5/c13-9(14)6-8(11(16)17)12-10(15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,15)(H,13,14)(H,16,17)
    • InChI Key: DJLTZJGULPLVOA-UHFFFAOYSA-N
    • SMILES: OC(=O)CC(NC(=O)c1ccccc1)C(O)=O

Computed Properties

  • Exact Mass: 237.06373
  • Monoisotopic Mass: 237.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 178 ºC (methanol water )
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 103.7

N-benzoyl-L-aspartic acid Related Literature

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